Cas no 87545-51-5 (4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid)

• Product Name: 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid
• CAS No: 87545-51-5
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 3082075
• Update Time: 2025-06-08

4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid

• Inchi： 1S/C10H11FO3/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14/h1-4,9,12H,5-6H2,(H,13,14)
• InChI Key： UOBOSSRBVANWMD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid

4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid (CAS No. 87545-51-5): A Comprehensive Overview

4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid (CAS No. 87545-51-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This hydroxy-butyric acid derivative features a para-fluorophenyl group, which contributes to its unique chemical properties and potential applications. The compound's molecular structure combines the characteristics of both aromatic and aliphatic systems, making it an interesting subject for various scientific investigations.

The growing interest in fluorinated pharmaceutical intermediates has positioned 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid as a valuable compound in drug discovery. Researchers particularly value its fluorophenyl modification, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability of potential drug candidates. Recent studies in medicinal chemistry optimization have highlighted the importance of such fluorinated building blocks in developing new therapeutic agents.

From a chemical perspective, 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid exhibits several notable characteristics. The presence of both hydroxyl and carboxyl functional groups allows for diverse chemical transformations, making it a versatile intermediate in organic synthesis. The fluoro substituent on the phenyl ring influences the compound's electronic properties and may affect its interactions with biological targets. These structural features have led to its exploration in various biochemical pathways and pharmacological studies.

The synthesis of 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid typically involves multi-step organic reactions that carefully introduce the fluorine atom and establish the desired functional groups. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Researchers continue to develop more efficient methods for producing this fluorinated compound, addressing the increasing demand from the pharmaceutical industry.

In pharmaceutical applications, 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid serves as a key intermediate in the development of various drug candidates. Its structural motifs appear in compounds targeting central nervous system disorders, metabolic diseases, and inflammatory conditions. The compound's potential role in drug metabolism studies has also attracted attention, as researchers investigate how fluorination affects pharmacokinetic properties.

The analytical characterization of 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and verify its structural integrity, which is crucial for research and development applications. Quality control protocols for this fluoro-phenyl derivative have become increasingly sophisticated to meet pharmaceutical industry standards.

Recent trends in personalized medicine and targeted drug delivery have created new opportunities for compounds like 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid. Researchers are exploring its potential in designing prodrug systems and bioconjugates that could improve therapeutic efficacy. The compound's compatibility with various drug formulation technologies makes it particularly valuable in these emerging areas of pharmaceutical science.

From a commercial perspective, the market for 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid has shown steady growth, driven by increasing research activities in fluorinated pharmaceuticals. Suppliers and manufacturers continue to optimize production processes to meet the demand from academic institutions and pharmaceutical companies. The compound's availability in different purity grades and quantities supports its widespread use in various research settings.

Safety considerations for handling 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper chemical safety measures should always be observed during its use. Researchers emphasize the importance of understanding the compound's physicochemical properties and potential interactions when designing experiments.

Future research directions for 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid may explore its applications in biocatalysis and enzyme-mediated transformations. The growing field of fluorine biochemistry continues to uncover new roles for fluorinated compounds in biological systems. Additionally, advances in computational chemistry may provide deeper insights into the compound's molecular interactions and potential therapeutic applications.

Environmental aspects of 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid have also become a research focus, particularly regarding its biodegradation pathways and ecotoxicological profile. As sustainability becomes increasingly important in chemical research, understanding the environmental fate of such fluorinated organic molecules is crucial for responsible development and application.

In conclusion, 4-(4-Fluoro-phenyl)-4-hydroxy-butyric acid (CAS No. 87545-51-5) represents an important fluorinated building block with diverse applications in pharmaceutical research and development. Its unique combination of aromatic fluorination and aliphatic functional groups offers numerous possibilities for chemical modification and biological evaluation. As research in fluorine-containing pharmaceuticals continues to expand, this compound will likely maintain its relevance in medicinal chemistry and drug discovery efforts.